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Compound of Interest

Compound Name: L-Threoninol

Cat. No.: B554944 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling L-Threoninol in a laboratory setting. It is intended for researchers, scientists, and

drug development professionals to ensure safe and effective use of this compound. Adherence

to these guidelines is critical for minimizing risks and maintaining a safe research environment.

Hazard Identification and Classification
L-Threoninol is classified as an irritant. Understanding its specific hazards is the first step

toward safe handling.

GHS Classification Hazard Statement Pictogram Signal Word

Skin Irritation

(Category 2)

H315: Causes skin

irritation[1][2]
GHS07[2] Warning[2]

Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation[1][2]
GHS07[2] Warning[2]

Physicochemical Properties
A summary of key quantitative data for L-Threoninol is provided below.
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Property Value

Molecular Formula C₄H₁₁NO₂[1][3]

Molecular Weight 105.14 g/mol [3]

Appearance Solid[2]

Melting Point 49-54 °C[2]

Storage Class 11 (Combustible Solids)[2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. The

type of equipment must be selected according to the concentration and amount of the

dangerous substance at the specific workplace.[3]

Protection Type Required Equipment
Standards and

Specifications

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[1][3]

Must conform to approved

government standards such as

EN166 (EU) or NIOSH (US).[1]

[3]

Skin Protection
Chemical-resistant gloves and

impervious protective clothing.

Gloves must satisfy the

specifications of Regulation

(EU) 2016/425 and the

standard EN 374.[3] Wash and

dry hands after use.[1]

Respiratory Protection

Not required under normal

conditions with adequate

ventilation.

If dust is generated, use a type

P95 (US) or P1 (EU EN 143)

particle respirator. For higher-

level protection, use type

OV/AG/P99 (US) or ABEK-P2

(EU EN 143) respirator

cartridges.[3]
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Operational and Handling Plan
A systematic workflow ensures both safety and procedural consistency. Always handle L-
Threoninol in accordance with good industrial hygiene and safety practices.[1][3]

Step 1: Engineering Controls
Ventilation: Always use L-Threoninol in a well-ventilated area.[1][3]

Exhaust: Provide appropriate local exhaust ventilation at places where dust is formed to

control airborne concentrations.[1][3]

Step 2: Receiving and Storage
Inspection: Upon receipt, visually inspect the container for damage or leaks.

Storage: Store in a cool, dry, and well-ventilated place.[3] Keep the container tightly closed to

prevent contamination and moisture absorption.[3]

Step 3: Handling and Use
Preparation: Before handling, ensure all required PPE is correctly worn.

Dispensing: Avoid the formation of dust and aerosols.[1][3] Weigh and handle the solid

material in a designated area with proper ventilation.

Procedure: Avoid contact with skin and eyes.[1][3]

Hygiene: Wash hands thoroughly before breaks and at the end of the workday.[1][3]
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Preparation Phase

Handling Phase

Post-Handling Phase

Receive & Inspect
L-Threoninol

Store in Cool, Dry,
Well-Ventilated Area

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in Ventilated Area
(e.g., Fume Hood)

Weigh and Handle
(Avoid Dust Formation)

Perform Experiment

Decontaminate
Work Surfaces

Remove PPE & Wash Hands

Segregate Waste into
Closed, Labeled Containers

Dispose of Waste via
Licensed Company

Click to download full resolution via product page

Caption: Workflow for Safe Handling of L-Threoninol.
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Emergency and Disposal Procedures
Immediate and appropriate responses to emergencies are critical. Always show the Safety

Data Sheet to attending medical personnel.[1][3]

First-Aid Measures
Exposure Route Procedure

Inhalation

Move the person into fresh air. If breathing is

difficult or stops, provide artificial respiration and

consult a physician.[1][3]

Skin Contact

Take off contaminated clothing. Wash the

affected area with soap and plenty of water.

Consult a physician.[1][3]

Eye Contact

Rinse cautiously and thoroughly with plenty of

water for at least 15 minutes. Remove contact

lenses if present and easy to do. Continue

rinsing and consult a physician.[1][3]

Ingestion

Rinse mouth with water. Never give anything by

mouth to an unconscious person. Consult a

physician.[1][3]

Accidental Release Measures (Spills)
Evacuate: Evacuate personnel to a safe area.

Ventilate: Ensure adequate ventilation.

Protect: Wear all required personal protective equipment as detailed above.

Contain: Prevent the product from entering drains.[1][3]

Clean-up: Pick up and arrange disposal without creating dust.[1][3] Use a shovel to sweep

up the material and place it into a suitable, closed container for disposal.[1][3]

Disposal Plan
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Proper disposal is essential to prevent environmental contamination.

Unused Product: Dispose of as unused chemical waste.[3]

Disposal Method: Offer surplus and non-recyclable solutions to a licensed disposal company.

[3] A recommended method is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]

Contaminated Packaging: Dispose of in the same manner as the unused product.[3]

This document provides summary guidance. Always consult the full, unabridged Safety Data

Sheet (SDS) for L-Threoninol before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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